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Compound of Interest

1-(2-Bromo-4-
Compound Name:
hydroxyphenyl)ethanone

cat. No.: B1338797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-(2-Bromo-4-
hydroxyphenyl)ethanone (CAS No. 61791-99-9), a key chemical intermediate. Understanding
its solubility in various common laboratory solvents is crucial for optimizing reaction conditions,
developing purification strategies, and formulating products. This document collates available
guantitative and qualitative solubility data, presents a detailed experimental protocol for
solubility determination, and offers a visual workflow for solvent selection.

Physicochemical Properties

Property Value

Chemical Formula CsH7BrO:z

Molecular Weight 215.04 g/mol
Appearance Yellow to Brown Solid
CAS Number 61791-99-9

Quantitative Solubility Data

Quantitative solubility data for 1-(2-Bromo-4-hydroxyphenyl)ethanone is limited in publicly
available literature. However, the following data point has been reported:
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Solvent Temperature (°C) Solubility (g/L)

Water 25 1.7[1]

Qualitative Solubility Profile

Based on the chemical structure, which includes a polar hydroxyl group and a less polar
brominated aromatic ring, 1-(2-Bromo-4-hydroxyphenyl)ethanone is expected to exhibit a
range of solubilities in common organic solvents. The principle of "like dissolves like" suggests
solubility in polar organic solvents.

Information on a closely related isomer, 2-Bromo-4'-hydroxyacetophenone (CAS No. 2491-38-
5), can provide further insight into the expected solubility of 1-(2-Bromo-4-
hydroxyphenyl)ethanone. This isomer is reported to be:

e Soluble in Dimethyl sulfoxide (DMSO).[2]
 Slightly soluble in Chloroform and Methanol.[3]

Therefore, it is reasonable to anticipate that 1-(2-Bromo-4-hydroxyphenyl)ethanone will
exhibit moderate to good solubility in polar aprotic solvents like DMSO and lower to moderate
solubility in polar protic solvents like methanol and some chlorinated solvents. Its solubility in
non-polar hydrocarbons is expected to be low.

Experimental Protocol for Solubility Determination

For precise and reliable solubility data, the equilibrium shake-flask method followed by
gravimetric or spectroscopic analysis is a widely accepted and robust technique.

1. Materials and Equipment:
e 1-(2-Bromo-4-hydroxyphenyl)ethanone (solid)
o Selected solvents (high purity)

e Analytical balance
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Vials with screw caps

Thermostatic shaker or water bath

Centrifuge

Syringe filters (e.g., 0.45 um PTFE)

Pipettes and volumetric flasks

Evaporating dish or UV-Vis spectrophotometer
. Procedure:

Preparation of Saturated Solution:

o Add an excess amount of solid 1-(2-Bromo-4-hydroxyphenyl)ethanone to a series of
vials. The presence of undissolved solid is crucial to ensure that equilibrium is reached.

o Accurately add a known volume of the desired solvent to each vial.
o Tightly seal the vials to prevent solvent evaporation.
Equilibration:

o Place the vials in a thermostatic shaker or water bath set to a constant temperature (e.g.,
25 °C, 37 °C).

o Agitate the mixtures for a sufficient period (typically 24-72 hours) to allow the system to
reach thermodynamic equilibrium. The concentration of the solute in the solution should
become constant over time.

Phase Separation:
o After equilibration, cease agitation and allow the undissolved solid to settle.
o To ensure complete separation of the solid and liquid phases, centrifuge the vials.

Sample Collection:
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o Carefully withdraw a known volume of the clear supernatant using a pipette.

o Immediately filter the collected supernatant through a syringe filter to remove any
remaining solid microparticles.

e Quantification:
o Gravimetric Method:
» Dispense the filtered, saturated solution into a pre-weighed, dry evaporating dish.
» Record the exact weight of the solution.

» Carefully evaporate the solvent under a gentle stream of inert gas or in a vacuum oven
at a temperature that will not cause decomposition of the solute.

= Once the solvent is completely removed, weigh the evaporating dish containing the
solid residue.

» The difference in weight corresponds to the mass of the dissolved solute.
o Spectroscopic Method (e.g., UV-Vis):

» Prepare a calibration curve by measuring the absorbance of a series of standard
solutions of known concentrations of 1-(2-Bromo-4-hydroxyphenyl)ethanone in the
chosen solvent.

= Accurately dilute the filtered, saturated solution with the same solvent to a concentration
that falls within the linear range of the calibration curve.

» Measure the absorbance of the diluted sample.

» Use the calibration curve to determine the concentration of the solute in the diluted
sample and then calculate the concentration in the original saturated solution.

3. Data Calculation:
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Express the solubility in the desired units, such as grams per liter (g/L), milligrams per milliliter
(mg/mL), or moles per liter (mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the logical steps for determining the solubility of 1-(2-Bromo-
4-hydroxyphenyl)ethanone.

Preparation:
Add excess solid to solvent in vials

:

Equilibration:
Agitate at constant temperature (24-72h)

:

Phase Separation:
Allow solid to settle / Centrifuge

:

Sample Collection:
Withdraw and filter supernatant

Quantification

Method 2

Method 1

Gravimetric Analysis: Spectroscopic Analysis:
Evaporate solvent and weigh residue Measure absorbance and use calibration curve

Data Calculation:

Determine solubility in g/L or mol/L
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Click to download full resolution via product page

Caption: Workflow for experimental solubility determination.

This technical guide serves as a foundational resource for understanding and determining the
solubility of 1-(2-Bromo-4-hydroxyphenyl)ethanone. For critical applications, it is highly
recommended to perform experimental verification of solubility in the specific solvent systems
of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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